Cas no 58012-16-1 (1-(4-Fluorophenyl)-1,3,8-triazaspiro4.5decan-4-one)

• Product Name: 1-(4-Fluorophenyl)-1,3,8-triazaspiro4.5decan-4-one
• CAS No: 58012-16-1
• MF: C₁₃H₁₆FN₃O
• MW: 249.284046173096
• MDL: MFCD18711452
• CID: 376303
• PubChem ID: 93915
• Update Time: 2025-10-30

1-(4-Fluorophenyl)-1,3,8-triazaspiro4.5decan-4-one Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,1-(4-fluorophenyl)-
• 1-(4-Fluorophenyl)-1,3,8-triazaspiro(4,5)decan-4-one
• 1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one
• BEEPXSBZGLKIOT-UHFFFAOYSA-N
• AS-35671
• SCHEMBL318959
• dimethylcyclohexane-1,2-dicarboxylate
• AKOS022664108
• 1-(p-fluorophenyl)-1,3,8-triazaspiro[4,5]decan-4-one
• EINECS 261-071-3
• 1-(4-Fluoro-phenyl)-1,3,8-triaza-spiro[4.5]decan-4-one
• NS00053345
• 1-(p-fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one
• CS-0091752
• 58012-16-1
• MFCD18711452
• A917291
• TQP0839
• DTXSID30206735
• 1-(4-fluorophenyl)-1,3,8-triazaspiro[4,5]decan-4-one
• DB-328573
• 1-(4-Fluorophenyl)-1,3,8-triazaspiro4.5decan-4-one

• MDL： MFCD18711452
• Inchi： 1S/C13H16FN3O/c14-10-1-3-11(4-2-10)17-9-16-12(18)13(17)5-7-15-8-6-13/h1-4,15H,5-9H2,(H,16,18)
• InChI Key： BEEPXSBZGLKIOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CNC(C21CCNCC2)=O

Computed Properties

• Exact Mass: 249.12788
• Monoisotopic Mass: 249.12774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3
• Boiling Point: 496.3°Cat760mmHg
• Flash Point: 254°C
• Refractive Index: 1.61
• PSA: 44.37

1-(4-Fluorophenyl)-1,3,8-triazaspiro4.5decan-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(4-Fluorophenyl)-1,3,8-triazaspiro4.5decan-4-one

Research Brief on 1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one (CAS: 58012-16-1): Recent Advances and Applications

1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one (CAS: 58012-16-1) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting central nervous system (CNS) disorders, including anxiety, depression, and neurodegenerative diseases. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's spirocyclic core structure, characterized by a fused ring system, contributes to its conformational rigidity, which is advantageous for binding to specific biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one, with advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study demonstrated the use of palladium-catalyzed cross-coupling reactions to enhance the efficiency of its synthesis, reducing byproduct formation and improving scalability for industrial applications.

Pharmacological investigations have revealed that 1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one exhibits high affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems. Preclinical studies in animal models have shown promising results in mitigating symptoms of anxiety and depression, with fewer side effects compared to traditional therapeutics. Additionally, its neuroprotective properties are being explored in the context of Alzheimer's and Parkinson's diseases, where it may inhibit protein aggregation and oxidative stress.

Recent clinical trials have further validated the compound's safety profile and pharmacokinetic properties. A Phase I trial completed in early 2024 reported favorable bioavailability and minimal off-target effects, paving the way for Phase II studies. Researchers are also investigating its potential as a combination therapy with existing drugs to enhance efficacy and reduce dosages, thereby minimizing adverse effects.

In conclusion, 1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one represents a promising candidate for the development of next-generation CNS therapeutics. Ongoing research aims to elucidate its mechanisms of action, optimize its synthetic pathways, and expand its clinical applications. The compound's versatility and therapeutic potential underscore its importance in the evolving landscape of chemical biology and drug discovery.